4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine

• Molecular Formula: C11H11Cl2N
• Molecular Weight: 228.11 g/mol
• SMILES: C1CNCC=C1C2=CC(=C(C=C2)Cl)Cl
• InChI: InChI=1S/C11H11Cl2N/c12-10-2-1-9(7-11(10)13)8-3-5-14-6-4-8/h1-3,7,14H,4-6H2
• InChIKey: OENHQMQUZYKXFG-UHFFFAOYSA-N

4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine: Chemical Identity & Specifications

4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine (CAS 153655-92-6) is a substituted tetrahydropyridine heterocycle with a molecular formula of C₁₁H₁₁Cl₂N and a molecular weight of 228.11 g/mol [1]. It features a 3,4-dichlorophenyl group at the 4-position of the tetrahydropyridine ring, which distinguishes it from mono-chlorinated or unsubstituted analogs [1]. This compound serves as a versatile intermediate in medicinal chemistry, particularly for synthesizing ligands targeting dopaminergic, serotonergic, and nicotinic acetylcholine receptors . Its lipophilic dichlorophenyl moiety (computed XLogP3-AA of 2.9) contributes to its favorable physicochemical profile for central nervous system (CNS) drug discovery programs [1].

Synthetic intermediate for CNS-targeted compound libraries

3,4-dichloro substitution enables distinct dopaminergic/nAChR target engagement

Lipophilic character (XLogP3 2.9) may support CNS penetration studies

• [1] National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 22729061, 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine. View Source

Why 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine Cannot Be Substituted

While the 4-aryltetrahydropyridine scaffold is common to many research compounds, subtle variations in aryl substitution profoundly alter target selectivity and potency [1]. For instance, the presence and position of chlorine atoms critically modulate affinity for dopamine D2 versus D3 receptors, as well as sigma (σ) binding sites [1][2]. Simply substituting a 4-chlorophenyl analog (e.g., 4-(4-chlorophenyl)-1,2,3,6-tetrahydropyridine) for the 3,4-dichlorophenyl variant results in a different pharmacological fingerprint, with the latter demonstrating a distinct balance of dopaminergic and cholinergic activities that are not recapitulated by its mono-chlorinated counterpart [1][2][3]. Therefore, generic substitution within this chemical class is not scientifically valid for assays requiring a specific target engagement profile; quantitative differentiation is mandatory for reproducible results.

Aryl substitution drives target profile

Mono-chlorinated analogs (e.g., 4-(4-chlorophenyl)-THP) may shift selectivity toward sigma receptors and reduce D2/D3 engagement, limiting direct substitution in dopaminergic studies.

nAChR activity not recapitulated

Other tetrahydropyridines (e.g., haloperidol tetrahydropyridine) exhibit micromolar transporter inhibition but lack the sub-micromolar nAChR antagonism reported for the 3,4-dichloro derivative.

Polypharmacology fingerprint unique

The concurrent D3, DAT, and nAChR modulation has not been demonstrated with simpler aryl analogs; generic replacement may not reproduce this multi-target context.

• [1] Wustrow, D. J., Wise, L. D., Pugsley, T. A., Meltzer, L. T., & Heffner, T. G. (1993). 4-Aryltetrahydropyridines as selective σ ligands. Bioorganic & Medicinal Chemistry Letters, 3(9), 1789-1794. View Source
• [2] EcoDrugPlus Database. Compound ID 2126094: 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine. University of Helsinki. View Source
• [3] BindingDB. Entry BDBM50414564 (CHEMBL562833). Affinity data for 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine at human D2 and D3 dopamine receptors. View Source

Quantitative Differentiation Evidence for 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine

D3/D2 Dopamine Receptor Selectivity

4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine exhibits a 12.6-fold binding selectivity for the human dopamine D3 receptor (Ki = 25.1 nM) over the D2 receptor (Ki = 316 nM) in CHO cells expressing human receptors [1]. In contrast, the mono-chlorinated analog 4-(4-chlorophenyl)-1,2,3,6-tetrahydropyridine (CPTP) is reported to have significantly reduced affinity for the D2 receptor and increased affinity for sigma binding sites [2], indicating a divergence in target engagement driven by the additional chlorine atom.

D3/D2 selectivity

Reported

hD3R Ki = 25.1 nM; hD2R Ki = 316 nM; 12.6-fold D3 preference. Mono-chloro CPTP shows low D2 affinity.

Supports D3-preferring ligand screening; selectivity distinct from sigma-biased analogs.

CHO cell binding assay context; confirm under your experimental conditions.

Evidence Dimension	Binding Affinity (Ki) for Dopamine Receptors
Target Compound Data	hD3R Ki = 25.1 nM; hD2R Ki = 316 nM; Selectivity Ratio (D2/D3) = 12.6
Comparator Or Baseline	4-(4-Chlorophenyl)-1,2,3,6-tetrahydropyridine (CPTP): Reported low affinity for D2R and high affinity for σ sites [2].
Quantified Difference	12.6-fold selectivity for D3R over D2R for the dichloro compound; CPTP shows a different pharmacological profile (low D2 affinity) [1][2].
Conditions	Human D3 and D2 receptors expressed in CHO cells; [35S]GTPγS binding assay [1]

Why This Matters

This selectivity profile is critical for researchers developing D3-preferring ligands for CNS disorders, as the 3,4-dichloro substitution pattern provides a quantifiable advantage over mono-chlorinated analogs in reducing off-target D2 receptor interactions.

• [1] BindingDB. Entry BDBM50414564 (CHEMBL562833). Affinity data for 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine at human D2 and D3 dopamine receptors. View Source
• [2] Wustrow, D. J., Wise, L. D., Pugsley, T. A., Meltzer, L. T., & Heffner, T. G. (1993). 4-Aryltetrahydropyridines as selective σ ligands. Bioorganic & Medicinal Chemistry Letters, 3(9), 1789-1794. View Source

Potent Nicotinic Receptor Antagonism

The compound demonstrates nanomolar antagonist activity at multiple nicotinic acetylcholine receptor subtypes. Specifically, it inhibits the α3β4 nAChR subtype with an IC50 of 1.8 nM in human SH-SY5Y cells [1]. This potent antagonism is a key differentiator from other tetrahydropyridine derivatives like haloperidol tetrahydropyridine (HPTP), which is primarily characterized by its inhibition of dopamine and serotonin uptake (IC50 values in the low micromolar range) [2], and not by sub-nanomolar nAChR activity.

nAChR antagonism

Reported

α3β4 IC50 = 1.8 nM; α4β2 IC50 = 12.0 nM; α4β4 IC50 = 15.0 nM. HPTP comparator: micromolar transporter inhibition.

Supports nicotinic subtype profiling; mechanistically distinct from uptake inhibitors.

SH-SY5Y cell assay; verify subtype specificity in your model.

Evidence Dimension	Functional Antagonism of nAChR
Target Compound Data	α3β4 nAChR IC50 = 1.8 nM; α4β2 nAChR IC50 = 12.0 nM; α4β4 nAChR IC50 = 15.0 nM
Comparator Or Baseline	Haloperidol tetrahydropyridine (HPTP): IC50 values for dopamine and serotonin uptake in the low micromolar range [2].
Quantified Difference	Target compound exhibits >500-fold higher potency at α3β4 nAChR compared to HPTP's reported uptake inhibition activities.
Conditions	Human SH-SY5Y cells; inhibition of carbamylcholine-induced ⁸⁶Rb⁺ efflux assay [1]

Why This Matters

For research programs focused on nicotinic receptor modulation, particularly for smoking cessation or cognitive disorders, this compound offers a validated, potent starting point that is mechanistically distinct from other tetrahydropyridine-based tool compounds.

• [1] EcoDrugPlus Database. Compound ID 2126094: 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine. University of Helsinki. View Source
• [2] Eyles, D. W., & Pond, S. M. (1998). Effects of haloperidol metabolites on neurotransmitter uptake and release: possible role in neurotoxicity and tardive dyskinesia. Psychopharmacology, 136(1), 1-9. View Source

DAT Inhibition and Multi-Receptor Profile

In addition to its D3 receptor selectivity and nAChR antagonism, 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine inhibits the human dopamine transporter (DAT) with an IC50 of 441 nM in displacement assays using [³H]WIN-35428 [1]. This multi-target profile (D3, nAChR, DAT) distinguishes it from analogs like 4-(4-chlorophenyl)-1,2,3,6-tetrahydropyridine, which has been reported as an analgesic in animal models but lacks comparable documented polypharmacology at these specific CNS targets [2].

DAT inhibition

Reported

Human DAT IC50 = 441 nM. Comparator CPTP lacks documented DAT activity.

Enables dopaminergic/cholinergic co-modulation probe design; complement to D3/nAChR effects.

Displacement assay; functional uptake inhibition requires separate validation.

Evidence Dimension	Dopamine Transporter (DAT) Inhibition
Target Compound Data	IC50 = 441 nM (displacement of [³H]WIN-35428 from human DAT)
Comparator Or Baseline	4-(4-Chlorophenyl)-1,2,3,6-tetrahydropyridine (CPTP): Reported analgesic activity (ED50 = 5.3 mg/kg, oral in mice) but no reported DAT inhibition data [2].
Quantified Difference	Target compound demonstrates documented DAT inhibition; comparator's DAT activity is not reported.
Conditions	Human DAT expressed in mouse N2A cells; scintillation counting [1]

Why This Matters

This multi-receptor profile (D3, nAChR, DAT) makes the compound a unique tool for investigating complex CNS pharmacology where combined modulation of dopaminergic and cholinergic systems is desired, a profile not available with simpler 4-aryltetrahydropyridine analogs.

• [1] EcoDrugPlus Database. Compound ID 2126094: 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine. University of Helsinki. View Source
• [2] U.S. Patent 4,645,771. Mills, S. D. (1987). Tetrahydropyridine derivatives. Method of inducing analgesia by administering 4-(p-chlorophenyl)-1,2,3,6-tetrahydropyridine. View Source

Selective Profile vs. Sigma Receptor Ligands

Structure-activity relationship studies on 4-aryltetrahydropyridines reveal that substituents on the phenyl ring drastically alter target preference. While the 4-chlorophenyl analog (CPTP) and other derivatives show high affinity for sigma (σ) binding sites and low affinity for the dopamine D2 receptor [1], the 3,4-dichloro substitution pattern, as in 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine, retains moderate D2 receptor affinity (Ki = 316 nM) [2] while also engaging D3 and nAChR targets. This indicates that the additional chlorine atom shifts the pharmacological profile away from exclusive sigma binding, creating a compound with a broader, yet quantifiably distinct, CNS target engagement.

SAR class trend

Class-level

3,4-dichloro pattern retains measurable D2 affinity (Ki 316 nM) unlike many 4-aryl analogs that lose D2 binding.

Supports target-engagement differentiation; sigma ligand bias avoided with this substitution.

SAR inference; verify binding profile in your assay system.

Evidence Dimension	Target Engagement Profile (D2 vs. σ Receptors)
Target Compound Data	hD2R Ki = 316 nM [2]
Comparator Or Baseline	4-Aryltetrahydropyridines with mono-substituted or unsubstituted aryl groups: Reported to greatly decrease D2 affinity and increase σ affinity [1].
Quantified Difference	The 3,4-dichloro pattern maintains measurable D2 affinity (Ki = 316 nM) unlike many other 4-aryl analogs which show significantly reduced D2 binding [1].
Conditions	Radioligand binding assays for D2 and σ receptors [1]

Why This Matters

This class-level SAR knowledge is essential for rational compound selection. A researcher seeking a sigma ligand would choose a different 4-aryltetrahydropyridine, while one needing a more balanced dopaminergic/cholinergic profile would select the 3,4-dichloro variant.

• [1] Wustrow, D. J., Wise, L. D., Pugsley, T. A., Meltzer, L. T., & Heffner, T. G. (1993). 4-Aryltetrahydropyridines as selective σ ligands. Bioorganic & Medicinal Chemistry Letters, 3(9), 1789-1794. View Source
• [2] BindingDB. Entry BDBM50414564 (CHEMBL562833). Affinity data for 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine at human D2 and D3 dopamine receptors. View Source

Application Scenarios for 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine

D3-Selective Antagonists for CNS Disorders

4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine's 12.6-fold selectivity for the D3 receptor over the D2 receptor makes it a valuable starting point for designing and synthesizing novel D3-selective antagonists [1]. Its validated D3 binding affinity (Ki = 25.1 nM) provides a solid foundation for structure-activity relationship (SAR) studies aimed at optimizing this selectivity, which is crucial for probing D3-specific pathways in models of schizophrenia, addiction, or Parkinson's disease without the confounding effects of D2 receptor blockade.

Investigating nAChR Function

With its potent antagonism of α3β4 nAChRs (IC50 = 1.8 nM) and activity at other nAChR subtypes, this compound serves as a valuable in vitro tool for dissecting the physiological and pharmacological roles of these receptors [2]. Its well-characterized profile allows researchers to study nAChR-mediated effects on neurotransmitter release, synaptic plasticity, and behavior in a way that is distinct from classical nAChR antagonists.

Polypharmacology Probe for Dopaminergic/Cholinergic Systems

The unique combination of D3 receptor binding, DAT inhibition (IC50 = 441 nM), and potent nAChR antagonism positions this compound as a polypharmacological probe for exploring the interplay between dopaminergic and cholinergic signaling in the CNS [2][1]. This is particularly relevant for complex disorders like addiction, where both systems are implicated, and where a multi-target approach may yield insights unattainable with more selective, single-target compounds.

Synthetic Intermediate for CNS Molecular Libraries

4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine is a versatile intermediate for the synthesis of more complex, bioactive molecules targeting CNS disorders . Its primary amine group (secondary amine in the tetrahydropyridine ring) is amenable to a wide range of chemical transformations, including N-alkylation, acylation, and reductive amination, allowing for the rapid generation of focused compound libraries with diverse pharmacological profiles.

Application

Selection Property

Validation Focus

D3-preferring ligand design

D3 vs D2 selectivity context

Binding assay endpoint review; confirm selectivity window

nAChR subtype research

α3β4/α4β2/α4β4 antagonism profile

Functional nAChR assay validation; compare with reference antagonists

Dopaminergic/cholinergic polypharmacology

Multi-target engagement (D3, DAT, nAChR)

Pathway-response interpretation; verify each component in relevant models

CNS library synthesis

Versatile secondary amine intermediate

Reaction compatibility and purity; assess scalability for your synthetic route

• [1] BindingDB. Entry BDBM50414564 (CHEMBL562833). Affinity data for 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine at human D2 and D3 dopamine receptors. View Source
• [2] EcoDrugPlus Database. Compound ID 2126094: 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine. University of Helsinki. View Source